N-[(2,3-Dichlorophenyl)methyl]-2,2,2-trifluoroethan-1-amine

• IUPAC Name: N-[(2,3-dichlorophenyl)methyl]-2,2,2-trifluoroethanamine
• InChI: InChI=1S/C9H8Cl2F3N/c10-7-3-1-2-6(8(7)11)4-15-5-9(12,13)14/h1-3,15H,4-5H2
• InChI Key: XXSPVIJWXYRCEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)CNCC(F)(F)F
• Molecular Formula: C9H8Cl2F3N
• DSSTOX Substance ID: DTXSID10651340
• Molecular Weight: 258.06 g/mol
• CAS RN: 921630-40-2

Description

N-[(2,3-Dichlorophenyl)methyl]-2,2,2-trifluoroethan-1-amine, or N-(2,3-dichlorophenyl)methyl-2,2,2-trifluoroethanamine, is an organic compound with a wide range of applications in scientific research. It is a colorless liquid with a pungent odor, and is soluble in water, alcohols, and ethers. N-(2,3-dichlorophenyl)methyl-2,2,2-trifluoroethanamine has been used in the synthesis of a variety of compounds, including insecticides, fungicides, and pharmaceuticals. It has also been used in the production of polymers, surfactants, and other materials.

Scientific Research Applications

Synthesis and Functionalization

• Expedient Synthesis of N‐Methyl‐ and N‐Alkylamines

  A study by Senthamarai et al. (2018) showcases a cost-efficient reductive amination protocol using cobalt oxide nanoparticles for synthesizing N-methylated and N-alkylated amines, vital for life-science molecules. This method highlights the importance of developing convenient methods for the synthesis of amine derivatives using earth-abundant catalysts Senthamarai et al., 2018.

• Direct Amidation of Carboxylic Acids and Amines

  Lanigan et al. (2013) demonstrated the effectiveness of B(OCH2CF3)3 for the direct amidation of various carboxylic acids with a broad range of amines, a crucial step in the synthesis of amide products. This method emphasizes the utility of B(OCH2CF3)3 in organic synthesis, especially for creating N-protected amino acids with minimal racemization Lanigan et al., 2013.

Analytical Applications

• Detection of Aromatic Amines in Hair Dyes: Lizier and Zanoni (2012) utilized an ionic liquid for the improved separation and quantification of aromatic amines present in hair dyes using liquid chromatography coupled to electrochemical detection. This method underlines the application of novel mediums for enhancing analytical capabilities in identifying contaminants in consumer products Lizier & Zanoni, 2012.

Catalysis

• Chromium‐Catalyzed Oligomerization of Ethene: Höhne et al. (2017) explored the use of N,N‐bis[chloro(aryl)phosphino]amines in the Cr-catalyzed oligomerization of ethene, leading to highly selective production of hexene. This research demonstrates the potential of using chlorinated ligands for high-purity chemical production Höhne et al., 2017.

Material Science

• Fluorinated Polyimides: Chung, Tzu, and Hsiao (2006) synthesized fluorinated polyimides from a trifluoromethyl-substituted bis(ether amine), showing low dielectric constants and high thermal stability. This research highlights the importance of such compounds in developing materials with specific electronic and thermal properties Chung et al., 2006.

Synthesis routes and methods

Procedure details

Amine 27 was prepared according to the reaction sequence described for Amine 3, but using instead 2,3-dichlorobenzaldehyde as the starting aldehyde and 2,2,2-trifluoroethylamine as the starting amine. The title compound was isolated as a colorless oil.